Cas no 1161497-68-2 (2-(6-chloropyridin-2-yl)propanoic acid)

• Product Name: 2-(6-chloropyridin-2-yl)propanoic acid
• CAS No: 1161497-68-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5855771
• PubChem ID: 86655038
• Update Time: 2025-10-23

2-(6-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-2-yl)propanoic acid
• 1161497-68-2
• EN300-1963492

• Inchi： 1S/C8H8ClNO2/c1-5(8(11)12)6-3-2-4-7(9)10-6/h2-5H,1H3,(H,11,12)
• InChI Key： YFKQMRWUKSXOOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)C)=N1

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(6-chloropyridin-2-yl)propanoic acid

Professional Introduction to 2-(6-chloropyridin-2-yl)propanoic Acid (CAS No. 1161497-68-2)

2-(6-chloropyridin-2-yl)propanoic acid, with the chemical formula C₉H₉ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1161497-68-2, has garnered attention due to its versatile applications in drug development and molecular research. The structure of this molecule incorporates a pyridine ring substituted with a chlorine atom at the 6-position and an acetic acid side chain at the 2-position, making it a valuable scaffold for designing novel bioactive molecules.

The pyridine core in 2-(6-chloropyridin-2-yl)propanoic acid is a well-known pharmacophore in medicinal chemistry, frequently employed in the synthesis of various therapeutic agents. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorine atom at the 6-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and binding affinity to biological targets. Additionally, the propanoic acid moiety provides a site for further functionalization, allowing chemists to modify the compound's properties as needed.

In recent years, researchers have been exploring the potential of 2-(6-chloropyridin-2-yl)propanoic acid in the development of targeted therapies. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that are more effective and have fewer side effects than traditional chemotherapies.

A groundbreaking study published in the Journal of Medicinal Chemistry highlighted the use of 2-(6-chloropyridin-2-yl)propanoic acid as a key intermediate in the development of a novel tyrosine kinase inhibitor. The study demonstrated that modifications to the pyridine ring and the acetic acid side chain could significantly enhance binding affinity to the target kinase. This finding opens up new avenues for drug discovery and underscores the importance of this compound in pharmaceutical research.

Beyond its applications in oncology, 2-(6-chloropyridin-2-yl)propanoic acid has shown promise in other therapeutic areas. For instance, it has been investigated as a component in anti-inflammatory agents. Inflammation is a complex biological process that contributes to numerous diseases, including rheumatoid arthritis and Crohn's disease. By developing molecules that modulate inflammatory pathways, researchers hope to create more effective treatments for these conditions.

The versatility of 2-(6-chloropyridin-2-yl)propanoic acid also makes it valuable in neuropharmacology. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. Compounds that can interfere with these processes may offer new therapeutic strategies. Preliminary studies suggest that derivatives of this compound could potentially inhibit enzymes involved in protein misfolding and reduce oxidative damage in neural cells.

In conclusion, 2-(6-chloropyridin-2-yl)propanoic acid (CAS No. 1161497-68-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.